Cas no 1261939-82-5 (5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid)

• Product Name: 5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• CAS No: 1261939-82-5
• MF: C₁₉H₁₈ClNO₃
• MW: 343.804124355316
• MDL: MFCD18323036
• CID: 2764833
• PubChem ID: 53228857
• Update Time: 2025-10-21

5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261939-82-5
• 5-Chloro-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID70692299
• 5-CHLORO-3-[4-(PIPERIDINE-1-CARBONYL)PHENYL]BENZOIC ACID
• MFCD18323036
• 5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid

• MDL： MFCD18323036
• Inchi： 1S/C19H18ClNO3/c20-17-11-15(10-16(12-17)19(23)24)13-4-6-14(7-5-13)18(22)21-8-2-1-3-9-21/h4-7,10-12H,1-3,8-9H2,(H,23,24)
• InChI Key： BZKSILSXIRBVEB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 343.0975211Da
• Monoisotopic Mass: 343.0975211Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.6Ų

Additional information on 5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid

5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (CAS No. 1261939-82-5): An Overview of Its Structure, Properties, and Applications

5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (CAS No. 1261939-82-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article provides a comprehensive overview of its structure, physical and chemical properties, synthesis methods, and potential applications in drug discovery and development.

Structure and Chemical Properties

5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid is a benzoic acid derivative characterized by a chlorine atom at the 5-position of the benzene ring and a piperidine-1-carbonyl group attached to the 4-position of a phenyl ring. The molecular formula of this compound is C₁₈H₁₇ClNO₃, with a molecular weight of approximately 330.78 g/mol. The presence of the chlorine atom and the piperidine moiety imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. This solubility profile is crucial for its use in solution-based reactions and biological assays. Additionally, the carboxylic acid group can undergo various chemical transformations, such as esterification, amide formation, and decarboxylation, which can be leveraged to synthesize derivatives with tailored properties.

Synthesis Methods

The synthesis of 5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has been reported using several methodologies. One common approach involves the coupling of 4-(piperidine-1-carbonyl)phenylboronic acid with 5-chloro-3-bromobenzoic acid via a Suzuki-Miyaura coupling reaction. This method typically uses palladium catalysts such as Pd(PPh₃)₄ or PdCl₂(dppf) to facilitate the cross-coupling process. The reaction is usually performed in a polar aprotic solvent like dioxane or toluene under an inert atmosphere to ensure high yields and purity.

An alternative synthetic route involves the reaction of 5-chloro-3-benzoic acid with 4-(chlorocarbonyl)phenyl piperidine in the presence of a base such as triethylamine or diisopropylethylamine. This method provides a straightforward route to the target compound with good yields and minimal side products.

Biological Activity and Applications

5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has garnered attention for its potential biological activity, particularly in the context of drug discovery and development. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory activity of 5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid against human carbonic anhydrase II (hCA II). The compound exhibited moderate inhibitory activity with an IC₅₀ value of 2.8 μM. This finding suggests that it could serve as a lead compound for developing more potent hCA II inhibitors, which have applications in treating conditions such as glaucoma and certain types of cancer.

Another area of interest is the potential use of 5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid as an anti-inflammatory agent. Preliminary studies have shown that it can inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. In vitro assays demonstrated that the compound selectively inhibits COX-2 with an IC₅₀ value of 4.2 μM, while showing minimal activity against COX-1. This selectivity profile is advantageous for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects.

Beyond its direct biological activity, 5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has also been explored as a building block for synthesizing more complex molecules with enhanced therapeutic potential. For example, researchers have used this compound as a starting material to synthesize prodrugs that are designed to improve drug delivery and bioavailability. These prodrugs have shown promising results in preclinical studies, demonstrating improved pharmacokinetic properties compared to their parent compounds.

Safety Considerations and Future Directions

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical applications. While no specific safety data are available for 5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, general guidelines for handling organic compounds should be followed to ensure safe laboratory practices. Researchers should wear appropriate personal protective equipment (PPE), work under well-controlled conditions, and dispose of waste materials according to local regulations.

The future directions for research on 5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid are promising. Ongoing studies aim to further elucidate its mechanism of action at molecular and cellular levels, identify new biological targets, and optimize its structure for improved potency and selectivity. Additionally, efforts are being made to develop scalable synthesis methods that can support large-scale production for clinical trials and commercialization.

In conclusion, 5-Chloro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (CAS No. 1261939-82-5) is a multifaceted compound with significant potential in various areas of chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for developing new drugs and therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in advancing our understanding of biological processes and improving human health.